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Compound of Interest

Compound Name: Corchoionoside C

Cat. No.: B188555 Get Quote

An In-depth Technical Guide to the Natural Sources of Corchoionoside C

Introduction
Corchoionoside C is a naturally occurring ionone glucoside, a class of C13-norisoprenoid

compounds.[1] It is recognized for its potential therapeutic properties, including antioxidant and

anti-inflammatory activities.[2] Specifically, Corchoionoside C has demonstrated strong

scavenging activities against DPPH radicals and the ability to inhibit histamine release induced

by antigen-antibody reactions, suggesting its potential in addressing allergic responses.[1][3]

This technical guide provides a comprehensive overview of the known natural sources of

Corchoionoside C, details on its isolation and characterization, and insights into its biological

activities for researchers, scientists, and drug development professionals.

Natural Occurrences of Corchoionoside C
Corchoionoside C has been isolated from a variety of plant species across different families.

The primary sources identified in the literature are detailed below. The leaves are a common

source for the isolation of this compound.
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Plant Species Family Plant Part Reference

Corchorus olitorius L. Tiliaceae Leaves [1][3]

Peperomia obtusifolia Piperaceae Leaves and Stems [1]

Cibotium barometz Cibotiaceae - [1]

Sonchus erzincanicus Asteraceae Aerial Parts [1]

Camellia

amplexicaulis
Theaceae - [4]

Anoectochilus

formosanus
Orchidaceae - [4]

Brassica rapa Brassicaceae - [5]

Glehnia littoralis Apiaceae - [5]

Kandelia candel Rhizophoraceae - [5]

Oldenlandia umbellata Rubiaceae - [5]

Isolation and Purification Protocols
The extraction and purification of Corchoionoside C from plant sources typically involve multi-

step solvent extraction and chromatographic techniques. The general workflow is designed to

separate the compound from a complex mixture of plant metabolites.

General Experimental Workflow
The isolation process begins with the extraction from dried and powdered plant material,

followed by fractionation and a series of chromatographic separations to yield the pure

compound.
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Figure 1. General workflow for the isolation of Corchoionoside C.

Detailed Methodologies
Extraction: The air-dried and powdered plant material (e.g., leaves of Corchorus olitorius) is

typically extracted with a 70% alcohol solution, such as ethanol or methanol.[1] This process

is often performed at room temperature over an extended period or under reflux to ensure

exhaustive extraction of the secondary metabolites.

Fractionation: The resulting crude extract is concentrated under reduced pressure. The

concentrated extract is then suspended in water and partitioned successively with solvents

of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to separate

compounds based on their polarity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b188555?utm_src=pdf-body-img
https://www.benchchem.com/product/b188555?utm_src=pdf-body
https://www.chemfaces.com/natural/Corchoionoside-C-CFN99859.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column Chromatography: The fractions containing Corchoionoside C are subjected to

various column chromatography techniques for further separation.[1]

Silica Gel Chromatography: This is a common initial step to separate major compound

classes.

Sephadex LH-20 Chromatography: This technique is used for the separation of natural

products, particularly to remove pigments and other polymeric materials.[1]

Purification: Final purification is typically achieved using High-Performance Liquid

Chromatography (HPLC), often on a reversed-phase C18 column.[1] This step yields the

compound in a highly pure form suitable for structural elucidation and biological assays.

Structural Elucidation
The definitive structure of Corchoionoside C is determined using a combination of

spectroscopic and spectrometric techniques.

Nuclear Magnetic Resonance (NMR): 1D (¹H-NMR, ¹³C-NMR) and 2D (COSY, HMQC,

HMBC) NMR spectroscopy are used to determine the connectivity of atoms and the overall

structure of the molecule.[1]

Mass Spectrometry (MS): Electrospray Ionization Mass Spectrometry (ESI-MS) is employed

to determine the molecular weight and elemental composition of the compound.[1]

Chemical and Physicochemical Evidence: The absolute stereostructure can be confirmed

through methods like the modified Mosher's method and by comparing spectral data with

known related compounds.[3]

Biological Activity: Inhibition of Histamine Release
Corchoionoside C, along with its related compounds Corchoionosides A and B, has been

shown to inhibit the release of histamine from rat peritoneal exudate cells following an antigen-

antibody reaction.[1][3] This anti-allergic activity is a key area of interest for its therapeutic

potential.
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Figure 2. Inhibition of histamine release by Corchoionoside C.

In addition to its anti-histaminic effects, Corchoionoside C exhibits antioxidant properties by

scavenging free radicals and shows weak antifungal activity.[1] These diverse biological

activities make it a compound of significant interest for further pharmacological investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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